![molecular formula C19H17N3O2S B2733610 N-(3-acetylphenyl)-1-(benzo[d]thiazol-2-yl)azetidine-3-carboxamide CAS No. 1286698-80-3](/img/structure/B2733610.png)
N-(3-acetylphenyl)-1-(benzo[d]thiazol-2-yl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While the specific synthesis process for “N-(3-acetylphenyl)-1-(benzo[d]thiazol-2-yl)azetidine-3-carboxamide” is not detailed in the search results, similar compounds have been synthesized through various methods . For instance, N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-piperidin-1-yl) ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .
Scientific Research Applications
Antiallergy and Antifungal Applications
A study explored derivatives related to the benzothiazole and azetidine core structures for their antiallergy and antifungal activities. These compounds showed potential in rat PCA models and in vitro assays against fungal strains, respectively, highlighting their therapeutic promise in allergy and fungal infection treatments (Hargrave, Hess, & Oliver, 1983; Saeed, Zaman, Jamil, & Mirza, 2008).
Antimicrobial and Anticancer Agents
Further research has focused on the synthesis of compounds with antimicrobial properties against a range of pathogens and their evaluation as anticancer agents. Studies have demonstrated that specific derivatives exhibit moderate to good antimicrobial activities and promising anticancer activities, suggesting their potential in treating infections and cancer (Gilani et al., 2016; Tiwari et al., 2017).
Synthesis and Biological Activity
Novel methods for synthesizing these compounds have been explored, including microwave-assisted synthesis, which offers rapid and efficient pathways. These synthetic approaches have led to the discovery of compounds with significant biological activities, including antibacterial and antifungal properties (Mistry & Desai, 2006; Abeed, Youssef, & Hegazy, 2017).
Antidepressant and Nootropic Agents
Investigations into N-substituted derivatives have shown potential antidepressant and nootropic effects. These studies underline the versatility of the core chemical structure in contributing to central nervous system activity, offering avenues for developing new therapeutic agents (Thomas et al., 2016).
Anticonvulsant and Metabolic Inhibitor Applications
The modification of these compounds has led to derivatives with potent anticonvulsant activities and the ability to influence metabolic processes. These findings are crucial for developing new drugs with targeted therapeutic effects (Robertson et al., 1987).
Future Directions
While the future directions for “N-(3-acetylphenyl)-1-(benzo[d]thiazol-2-yl)azetidine-3-carboxamide” are not explicitly mentioned in the search results, compounds containing the benzo[d]thiazole unit have been the subject of ongoing research due to their wide range of biological and medicinal activities . Further studies are warranted to confirm their binding with human receptors for the design and development of potent antagonists .
Properties
IUPAC Name |
N-(3-acetylphenyl)-1-(1,3-benzothiazol-2-yl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O2S/c1-12(23)13-5-4-6-15(9-13)20-18(24)14-10-22(11-14)19-21-16-7-2-3-8-17(16)25-19/h2-9,14H,10-11H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFHMQAYTUALRTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2CN(C2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.